Cas no 2171589-26-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid
• CAS No: 2171589-26-5
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5893955
• PubChem ID: 165446636
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1-methylcyclohex-3-en-1-yl)carbamoyl]propanoic acid
• EN300-1522632
• 2171589-26-5

• Inchi： 1S/C26H28N2O5/c1-26(13-7-2-8-14-26)28-24(31)22(15-23(29)30)27-25(32)33-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h2-7,9-12,21-22H,8,13-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： ACPOQWQBFHFIIK-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC1(C)CC=CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid (CAS No. 2171589-26-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid (CAS No. 2171589-26-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable tool for researchers and chemists working on the development of novel drugs and therapeutic strategies.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. The presence of this group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule.

The 1-methylcyclohex-3-en-1-yl moiety contributes to the overall hydrophobicity and conformational flexibility of the molecule, which can be crucial for its interaction with biological targets. This structural feature is particularly important in the design of ligands that bind to specific protein receptors or enzymes, as it can influence the binding affinity and selectivity of the compound.

Recent studies have highlighted the potential applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study, scientists at the University of California, San Francisco, investigated the use of Fmoc-amino acid derivatives in the development of novel antiviral agents. The results demonstrated that these compounds could effectively inhibit viral replication by interfering with key viral enzymes, suggesting their potential as broad-spectrum antiviral drugs.

The versatility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid extends beyond its use as a synthetic intermediate. It has also been explored as a building block for the construction of complex macromolecules, such as polymers and dendrimers, which have applications in drug delivery systems and nanotechnology. The ability to fine-tune the properties of these macromolecules by incorporating this compound allows for the development of tailored materials with specific functionalities.

In addition to its pharmaceutical applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-yl)carbamoylpropanoic acid has been studied for its potential use in chemical biology research. Its unique structure makes it an excellent probe for investigating protein-protein interactions and post-translational modifications. By labeling proteins with this compound, researchers can gain insights into cellular processes and disease mechanisms at a molecular level.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methylcyclohex-3-en-1-y l)carbamoylpropanoic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include coupling reactions between protected amino acids and cyclic ketones, followed by deprotection steps to reveal the desired functional groups. Advances in catalytic methods and green chemistry approaches have further enhanced the efficiency and sustainability of these synthetic processes.

In conclusion, 3-{({(9H-fluoren -9 - y l )methox y carbony l }amino ) - 3 -( 1 - methyl cyc lo hex - 3 - en - 1 - y l ) carbamoy l propan o ic aci d (CAS No. 2171589 - 26 - 5) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and functional groups make it an invaluable tool for scientists working on the development of new drugs and therapeutic strategies. As research in these areas continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and improving human health.